Cas no 52579-97-2 (1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose)

• Product Name: 1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
• CAS No: 52579-97-2
• MF: C₉H₁₄O₅
• MW: 202.20446
• CID: 366857
• PubChem ID: 10465447
• Update Time: 2024-11-09

1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

• 1,6-Anhydro-3,4-O-Isopropylidene-Beta-D-Galactopyranose
• 1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
• 4,4-dimethyl-3,5,9,11-tetraoxatricyclo[6.2.1.02,6]undecan-7-ol
• MFCD00269908
• IQSQTOWMVAKJTC-JAJWTYFOSA-N
• 1,6-Anhydro-3,4-o-isopropylidene-b-D-galactopyranose
• SCHEMBL7644312
• 52579-97-2
• W-202982

• Inchi： InChI=1S/C9H14O5/c1-9(2)13-6-4-3-11-8(12-4)5(10)7(6)14-9/h4-8,10H,3H2,1-2H3/t4-,5-,6+,7-,8-/m1/s1
• InChI Key： IQSQTOWMVAKJTC-JAJWTYFOSA-N
• SMILES： CC1(OC2C3COC(O3)C(C2O1)O)C

Computed Properties

• Exact Mass: 202.08400
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: -0.6
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 145-146°C
• PSA: 57.15000
• LogP: -0.37750
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans